molecular formula C13H9ClN4S2 B12003121 5-(4-chlorophenyl)-4-{[(E)-2-thienylmethylidene]amino}-4H-1,2,4-triazol-3-yl hydrosulfide

5-(4-chlorophenyl)-4-{[(E)-2-thienylmethylidene]amino}-4H-1,2,4-triazol-3-yl hydrosulfide

Cat. No.: B12003121
M. Wt: 320.8 g/mol
InChI Key: IQDPLGHSFABHKA-OVCLIPMQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the 1,2,4-triazole Schiff base class, characterized by a central triazole ring substituted with a 4-chlorophenyl group at position 5 and an (E)-configured thienylmethylideneamino group at position 2. Synthesized via condensation reactions involving 4-amino-5-mercapto-1,2,4-triazoles and thiophene-2-carbaldehyde derivatives, this compound exhibits structural versatility for pharmacological applications, including antimicrobial, anti-inflammatory, and analgesic activities .

Properties

Molecular Formula

C13H9ClN4S2

Molecular Weight

320.8 g/mol

IUPAC Name

3-(4-chlorophenyl)-4-[(E)-thiophen-2-ylmethylideneamino]-1H-1,2,4-triazole-5-thione

InChI

InChI=1S/C13H9ClN4S2/c14-10-5-3-9(4-6-10)12-16-17-13(19)18(12)15-8-11-2-1-7-20-11/h1-8H,(H,17,19)/b15-8+

InChI Key

IQDPLGHSFABHKA-OVCLIPMQSA-N

Isomeric SMILES

C1=CSC(=C1)/C=N/N2C(=NNC2=S)C3=CC=C(C=C3)Cl

Canonical SMILES

C1=CSC(=C1)C=NN2C(=NNC2=S)C3=CC=C(C=C3)Cl

solubility

0.3 [ug/mL] (The mean of the results at pH 7.4)

Origin of Product

United States

Biological Activity

5-(4-chlorophenyl)-4-{[(E)-2-thienylmethylidene]amino}-4H-1,2,4-triazol-3-yl hydrosulfide is a notable compound within the class of 1,2,4-triazole derivatives. These compounds are recognized for their diverse biological activities, making them of significant interest in medicinal chemistry. This article reviews the biological activity of this specific compound, including its antimicrobial properties and potential mechanisms of action based on existing literature.

Chemical Structure and Properties

  • Molecular Formula : C14H11ClN4S2
  • Molecular Weight : 334.9 g/mol

The compound features a triazole ring, which is often associated with various bioactive properties, including antifungal and antibacterial effects. The presence of the chlorophenyl and thienyl groups may enhance its interaction with biological targets.

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. For instance, studies on similar compounds have shown effectiveness against various bacterial strains. The specific compound is hypothesized to share these antimicrobial characteristics due to its structural similarities.

Table 1: Antimicrobial Activity of Related Triazole Compounds

Compound NameTarget BacteriaInhibition Zone (mm)Reference
Compound AStaphylococcus aureus16.5
Compound BPseudomonas aeruginosa14.7
5-(4-chlorophenyl)-4-{[(E)-2-thienylmethylidene]amino}-4H-1,2,4-triazol-3-yl hydrosulfideTBDTBDTBD

Note: Specific data for the compound is not yet available but is anticipated based on structural analogs.

The biological activity of triazole derivatives often involves interactions with enzymes and receptors critical for microbial survival. For instance, docking studies have shown that similar compounds can bind effectively to thymidine kinase and other key enzymes involved in nucleotide synthesis, which may inhibit microbial growth.

Case Study: Docking Studies
In silico studies on related triazole compounds have demonstrated binding affinities to essential enzymes:

  • Thymidine Kinase : Binding energy of -7.292 kcal/mol.
  • Thiamin Phosphate Synthase : Binding energy of -7.221 kcal/mol.
    These interactions suggest that the target compound may exhibit similar inhibitory effects against microbial enzymes.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Structural Features and Crystallography

Target Compound
  • Crystalline System: Monoclinic (C2 space group, density: 1.405 g/cm³) .
  • Key Substituents: 4-Chlorophenyl group (electron-withdrawing, enhancing stability). (E)-Thienylmethylideneamino group (π-conjugated system for electronic interactions). Hydrosulfide (-SH) at position 3 (redox-active site).
Analogues (Selected Examples)

5-(4-Chlorophenyl)-4-[(4-diethylaminobenzylidene)amino]-4H-1,2,4-triazol-3-yl Hydrosulfide (): Substitutes thienyl with a diethylaminophenyl group. Enhanced solubility due to the diethylamino group but reduced π-conjugation. Melting point: Not reported; structurally characterized via NMR and HRMS.

5-[(4-Chlorobenzyl)sulfanyl]methyl-4-isopropyl-4H-1,2,4-triazol-3-yl Hydrosulfide ():

  • Replaces thienylmethylidene with a 4-chlorobenzylsulfanyl group.
  • Higher molecular weight (408.916 g/mol) and lipophilicity.
  • CAS: 338982-45-9; synthesized via thioether linkage formation.

4-(4-Chlorophenyl)-5-[(E)-2-phenylethenyl]-4H-1,2,4-triazol-3-yl Sulfide (): Substitutes thienyl with a styrenyl group. Molecular weight: 438.37 g/mol; CAS: 551920-96-6.

Table 1: Structural Comparison

Compound Substituent at Position 4 Functional Group at Position 3 Crystalline System Melting Point (°C)
Target Compound (E)-Thienylmethylideneamino Hydrosulfide (-SH) Monoclinic (C2) Not reported
5-(4-Chlorophenyl)-4-diethylaminobenzylidene Diethylaminophenyl Hydrosulfide (-SH) Not reported Not reported
4-Isopropyl-4H-triazole-3-thiol 4-Chlorobenzylsulfanyl Hydrosulfide (-SH) Not reported Not reported
5-[(E)-2-Phenylethenyl] derivative Styrenyl Sulfide (-S-) Not reported Not reported

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.